3-chloro-N-((1-hydroxy-2,3-dihydro-1H-inden-1-yl)methyl)-2-methylbenzenesulfonamide
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Description
3-chloro-N-((1-hydroxy-2,3-dihydro-1H-inden-1-yl)methyl)-2-methylbenzenesulfonamide is a useful research compound. Its molecular formula is C17H18ClNO3S and its molecular weight is 351.85. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Biological Activities
Anticancer Potential : Research on sulfonamide derivatives has shown promising anticancer activity, with some compounds evaluated for their ability to induce apoptosis and autophagy pathways. They have also been tested for carbonic anhydrase inhibitory effects on human isoenzymes associated with cancer, highlighting their potential as drug candidates for cancer treatment (Gul et al., 2018).
Antibacterial and Enzyme Inhibition : Sulfonamide derivatives have been synthesized and tested for their antibacterial activity against various bacterial strains. They have also been evaluated for their inhibition of enzymes like α-glucosidase and acetylcholinesterase, which are relevant for conditions like diabetes and Alzheimer's disease, respectively (Abbasi et al., 2015).
Antimicrobial and Antifungal Activities : Compounds with a sulfonamide moiety have been investigated for their antimicrobial and antifungal activities. These studies contribute to the development of new therapeutic agents for infectious diseases (Zareef et al., 2007).
Supramolecular Chemistry
- Solid-State Characterization : Solid-state NMR and X-ray diffraction analyses have been used to characterize sulfonamide compounds, providing insights into their molecular structures and potential applications in drug development (Pawlak et al., 2021).
Properties
IUPAC Name |
3-chloro-N-[(1-hydroxy-2,3-dihydroinden-1-yl)methyl]-2-methylbenzenesulfonamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H18ClNO3S/c1-12-15(18)7-4-8-16(12)23(21,22)19-11-17(20)10-9-13-5-2-3-6-14(13)17/h2-8,19-20H,9-11H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JCUBEWXBSOMEGT-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=CC=C1Cl)S(=O)(=O)NCC2(CCC3=CC=CC=C32)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H18ClNO3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
351.8 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.